Cas no 885274-14-6 (1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)-)

• Product Name: 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)-
• CAS No: 885274-14-6
• MF: C₁₇H₂₃N₃O₆
• MW: 365.381024599075
• MDL: MFCD06659342
• CID: 711104
• Update Time: 2026-04-29

1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)-
• 2-(4-BOC-PIPERAZINYL)-2-(2-NITRO-PHENYL)ACETIC ACID
• 2-(4-BOC-PIPERAZINYL)-2-(2-NITROPHENYL)ACETIC ACID,
• 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-2-(2-nitrophenyl)acetic acid
• PL2565-1

• MDL： MFCD06659342

Computed Properties

• Exact Mass: 365.15900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2

Experimental Properties

• PSA: 115.90000
• LogP: 2.67220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)-

Research Brief on 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)- (CAS: 885274-14-6)

The compound 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)- (CAS: 885274-14-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine and nitro-phenyl functional groups, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of investigation involves the role of this compound in the synthesis of protease inhibitors. Researchers have demonstrated that the nitro-phenyl moiety enhances binding affinity to specific enzyme active sites, while the tert-butoxycarbonyl (Boc) protected piperazine group provides stability during synthetic processes. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of novel antiviral agents, showing promising results in inhibiting viral proteases.

Another significant application of 885274-14-6 lies in its use as a building block for peptide mimetics. The compound's structural flexibility allows for the introduction of diverse pharmacophores, making it a versatile tool in the design of peptidomimetic drugs. Recent work by a team at the University of Cambridge has utilized this compound to develop a series of GPCR-targeting ligands, with preliminary data indicating high selectivity and potency.

From a synthetic chemistry perspective, advances in the preparation of 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)- have been reported. A 2024 paper in Organic Letters described an optimized route that improves yield and reduces byproducts, employing green chemistry principles. This development is particularly relevant for scale-up processes in pharmaceutical manufacturing.

Looking forward, the unique properties of this compound suggest potential applications in targeted drug delivery systems. Its ability to undergo selective deprotection under physiological conditions makes it an attractive candidate for prodrug strategies. Ongoing research is exploring its incorporation into antibody-drug conjugates (ADCs) and other targeted therapies.

In conclusion, 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)- represents a valuable chemical entity with diverse applications in medicinal chemistry. Its continued study promises to yield important insights for drug discovery and development programs across multiple therapeutic areas.